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Compound of Interest

Compound Name: 2,3-Dimethyl-3-pentanol

Cat. No.: B1584816

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,3-
dimethyl-3-pentanol (CAS No. 595-41-5), designed for a scientific audience. The information
is compiled from various safety data sheets and chemical databases to ensure a thorough
understanding of its properties and associated hazards.

Section 1: Chemical Identification and Physical
Properties

2,3-dimethyl-3-pentanol is a tertiary heptyl alcohol. Its identification details and key physical
and chemical properties are summarized below.
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Property Value

CAS Number 595-41-5

Molecular Formula C7H160

Molecular Weight 116.20 g/mol

Appearance Colorless liquid

Boiling Point ~140 °C (at 760 mmHg)
Melting Point ~-30 °C

Flash Point ~41 °C (105.8 °F) - Closed Cup
Density ~0.833 g/mL at 25 °C

Refractive Index

n20/D ~1.428

Water Solubility

16,400 mg/L at 25 °C

Section 2: Hazard Identification and GHS

Classification

2,3-dimethyl-3-pentanol is classified as a hazardous chemical under the Globally Harmonized

System (GHS). The primary hazards are related to its flammability and irritant properties.

Hazard Class Category Hazard Statement

o H226: Flammable liquid and
Flammable Liquids 3

vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
Signal Word:Warning
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The logical workflow for assigning these GHS classifications based on experimental data is
visualized below.

Physicochemical Data Toxicological Data

Flash Point = 41°C Causes reversible skin inflammation

Causes reversible eye irritation Causes transient respiratory tract irritation

23°C < FP <60°C OECD TG 404 OECD TG 405 OECD TG 403

GHS Classification

y
H226: Flammable Liquid H315: Skin Irritation H319: Serious Eye Irritation H335: STOT SE
(Category 3) (Category 2) (Category 2A) (Category 3)

Click to download full resolution via product page

GHS classification workflow for 2,3-dimethyl-3-pentanol.

Section 3: Toxicological Information

While the substance is classified as an irritant, comprehensive quantitative acute toxicity data is
not publicly available.
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Toxicity Endpoint Result

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Skin Corrosion/Irritation Causes skin irritation
Serious Eye Damage/Irritation Causes serious eye irritation
Respiratory/Skin Sensitization Data not available

Germ Cell Mutagenicity Data not available
Carcinogenicity Data not available
Reproductive Toxicity Data not available

Section 4: Experimental Protocols

The hazard classifications are determined by standardized methodologies. Below are
summaries of the protocols relevant to 2,3-dimethyl-3-pentanol's classifications.

Flash Point Determination (ASTM D93)

The flash point is determined using the Pensky-Martens closed-cup method as specified by
ASTM D93. This test simulates a closed environment spill.

e Apparatus: A brass test cup with a close-fitting lid, stirrer, and ignition source port.

e Procedure: A sample of the chemical is placed in the test cup and heated at a controlled rate.
The sample is stirred to ensure uniform temperature. At specified temperature intervals, the
stirring is stopped, and an ignition source (a small flame) is dipped into the vapor space
above the liquid.

o Endpoint: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors of the sample to ignite with a distinct flash inside the cup. For a
substance like 2,3-dimethyl-3-pentanol with a flash point of 41°C, it is classified as a
Category 3 Flammable Liquid.
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Workflow for ASTM D93 Pensky-Martens flash point test.
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Acute Dermal Irritation (OECD Guideline 404)

This in vivo test assesses the potential of a substance to cause reversible inflammatory

changes to the skin.

Test System: Typically conducted using healthy young adult albino rabbits.

Procedure: A single dose (0.5 mL for liquids) of the test substance is applied to a small patch
of shaved skin (approx. 6 cm?). The area is covered with a gauze patch. Untreated skin on
the same animal serves as a control. The exposure duration is 4 hours, after which the
residual substance is removed.

Observations: The skin is examined for erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. Observations continue
for up to 14 days to assess reversibility.

Classification: The substance is classified as a skin irritant (Category 2) if it produces
reversible inflammatory changes that meet specific scoring criteria.

Acute Eye Irritation (OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause damage to the eye.

Test System: Healthy young adult albino rabbits are used.

Procedure: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye remains untreated and serves as a control.

Observations: The eyes are examined for effects on the cornea (opacity), iris, and
conjunctiva (redness, swelling) at 1, 24, 48, and 72 hours after application. The observation
period can extend up to 21 days to determine the reversibility of the effects.

Classification: If the substance causes reversible eye irritation within the observation period
according to set scoring criteria, it is classified as an eye irritant (Category 2A).

Acute Inhalation Toxicity (OECD Guideline 403)
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This test provides information on health hazards arising from short-term exposure via
inhalation. It is used to classify a substance for respiratory tract irritation.

o Test System: Typically uses young adult rats.

e Procedure: Animals are exposed to the test substance, usually as a vapor, for a defined
period (commonly 4 hours) in a whole-body or nose-only inhalation chamber. A control group
is exposed to clean air.

» Observations: Animals are observed for signs of toxicity during and after exposure for at
least 14 days. Observations include changes in skin, fur, eyes, respiratory patterns, and
nervous system activity.

o Classification: If the substance causes transient respiratory irritation (e.g., labored breathing,
nasal discharge) that is reversible, it may be classified as causing respiratory irritation (STOT
SE Category 3).

Section 5: First-Aid Measures

Immediate and appropriate first-aid measures are critical upon exposure. The following
diagram outlines the recommended procedures.

Route of Exposure

/ / Immediate Action \

Move to fresh air. Wash off with soap and plenty of water. Rinse thoroughly with water for at least 15 min. Do NOT induce vomiting.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses. Rinse mouth with water.

) ~~.Medical Attention.-~ i
T o -
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First-aid procedures for 2,3-dimethyl-3-pentanol exposure.

Section 6: Handling, Storage, and Disposal

o Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,
chemical-resistant gloves, and a lab coat. Use only in a well-ventilated area or under a
chemical fume hood. Keep away from heat, sparks, open flames, and other ignition sources.
Take precautionary measures against static discharge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from oxidizing agents.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Do not allow the product to enter drains.

This document is intended for informational purposes only and should not be used as a
substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult
the original SDS before handling the chemical.

 To cite this document: BenchChem. [In-Depth Technical Guide: Material Safety of 2,3-
dimethyl-3-pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584816#2-3-dimethyl-3-pentanol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1584816?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584816?utm_src=pdf-body
https://www.benchchem.com/product/b1584816#2-3-dimethyl-3-pentanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1584816#2-3-dimethyl-3-pentanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1584816#2-3-dimethyl-3-pentanol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1584816#2-3-dimethyl-3-pentanol-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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